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Compound of Interest

5-tert-Butyl-2-
Compound Name:
(chloromethyl)oxazole

cat. No.: B1282078

Essential Safety and Handling Guide for 5-tert-Butyl-
2-(chloromethyl)oxazole

This document provides critical safety and logistical information for the handling of 5-tert-Butyl-
2-(chloromethyl)oxazole (CAS No. 224441-73-0). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by outlining
necessary personal protective equipment, operational protocols, and disposal plans.

Chemical Identifier:

» Name: 5-tert-Butyl-2-(chloromethyl)oxazole
e CAS Number: 224441-73-0

e Molecular Formula: CsH12CINOJ[1]

Hazard Summary: This chemical is classified as hazardous. According to the Global
Harmonized System (GHS), it is corrosive and harmful if swallowed.[2]

» Signal Word: Danger[2]

e Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye
damage).[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1282078?utm_src=pdf-interest
https://www.benchchem.com/product/b1282078?utm_src=pdf-body
https://www.benchchem.com/product/b1282078?utm_src=pdf-body
https://www.benchchem.com/product/b1282078?utm_src=pdf-body
https://www.benchchem.com/product/b1282078?utm_src=pdf-body
https://www.benchchem.com/product/b1282078?utm_src=pdf-body
https://www.calpaclab.com/5-tert-butyl-2-chloromethyl-1-3-oxazole-min-97-1-gram/ala-t175797-1g
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah98abf2c7?context=bbe
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah98abf2c7?context=bbe
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah98abf2c7?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling this substance.
The following table summarizes the recommended PPE.

Protection Type Specification Rationale

] Protects against splashes that
Chemical safety goggles or a

Eye/Face Protection ] can cause severe eye
face shield.
damage.
Chemically resistant gloves Prevents severe skin burns

Hand Protection o
(e.g., Nitrile, Neoprene). upon contact.

Shields skin from accidental

Body Protection Protective clothing, lab coat.
exposure.

Use in a well-ventilated area or ~ Avoid inhalation of vapors or

Respiratory Protection ) ) )
with a respirator. mists.

Experimental Protocol: Safe Handling and Disposal

Adherence to the following step-by-step guide is crucial for minimizing risk during the handling
and use of 5-tert-Butyl-2-(chloromethyl)oxazole.

1. Preparation and Precautionary Measures:
» Before beginning work, ensure all necessary PPE is available and in good condition.

» Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood.

» Locate the nearest emergency eyewash station and safety shower before starting any
procedure.

e Avoid eating, drinking, or smoking in the handling area.[3]

2. Handling the Chemical:
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Wear the appropriate PPE as specified in the table above.[4]

Avoid direct contact with the skin, eyes, and clothing.[3]

Do not inhale any fumes, mists, or vapors.[3]

After handling, wash hands and any exposed skin thoroughly.[3]
. Storage:

Store in a tightly closed container.[3]

Keep in a dry, cool, and well-ventilated place.[3] The recommended storage temperature is
4°C.[2]

Store locked up.[3]
. Spill and Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If skin irritation or burns occur, get
medical advice/attention.[3]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell.[3]

. Disposal:
Dispose of contents and container to an approved waste disposal plant.[3]

Waste materials should be stored separately and handed over to a professional waste
treatment company to avoid environmental pollution.[4]
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Operational Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 5-tert-Butyl-2-
(chloromethyl)oxazole, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 5-tert-Butyl-2-(chloromethyl)oxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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